Cas no 326919-69-1 (ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate)

• Product Name: ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate
• CAS No: 326919-69-1
• MDL: MFCD01156887
• CID: 4646152
• Update Time: 2025-06-30

ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate
• ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate

• MDL： MFCD01156887

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate

Introduction to Ethyl 2-Amino-4-(2-Chloro-6-Fluorophenyl)-5-Oxo-5,6,7,8-Tetrahydro-4H-Chromene-3-Carboxylate (CAS No. 326919-69-1)

Ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate (CAS No. 326919-69-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chromene core, an amino group, and a substituted phenyl ring. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing research.

The chromene core of ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate is a key feature that imparts several biological activities. Chromenes are known for their antioxidant and anti-inflammatory properties, which are crucial in the development of drugs targeting various diseases. The presence of the amino group enhances the compound's ability to interact with biological targets, such as enzymes and receptors, thereby modulating their activity.

The substituted phenyl ring in ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate adds another layer of complexity and functionality. The chlorine and fluorine substituents on the phenyl ring can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. These properties are essential for optimizing the compound's bioavailability and therapeutic efficacy.

Recent studies have explored the potential of ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-cancer activity against several cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are dysregulated in cancer cells, leading to cell cycle arrest and apoptosis.

In addition to its anti-cancer properties, ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

The pharmacological profile of ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate is further enhanced by its favorable pharmacokinetic properties. Preclinical studies have shown that this compound has good oral bioavailability and a long half-life in vivo. These characteristics are crucial for developing effective oral formulations that can be administered conveniently to patients.

To further optimize the therapeutic potential of ethyl 2-amino-4-(2-chloro-6-fluorophenyl)-5-o xo -5 , 6 , 7 , 8 -tetrahydro -4 H -chromene -3 -carboxylate, researchers are exploring various structural modifications. These modifications aim to improve the compound's potency, selectivity, and safety profile. For example, substituting different functional groups on the chromene core or the phenyl ring can lead to compounds with enhanced biological activities and reduced side effects.

The development of ethyl 2-amino -4 -( 2 -chlor o -6 -fluor ophen yl ) -5 -ox o -5 , 6 , 7 , 8 -tetrah ydro -4 H -chrom ene -3 -carb oxyla te is also being supported by advances in drug delivery technologies. Nanoparticle-based delivery systems have shown promise in improving the delivery efficiency and targeting specificity of this compound. These delivery systems can protect the compound from degradation in the gastrointestinal tract and enhance its uptake by target tissues.

In conclusion, Eth yl 2-a min o -4 -( 2 -chlor o -6 -fluoro phen yl ) -5 -ox o -5 , 6 , 7 , 8 -tetrah ydro -4 H -chrom ene -3 -carb oxyla te (CAS No. 326919-69-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.